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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606534

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling VO-Ohpic trihydrate, a potent and selective PTEN inhibitor. Adherence to these

procedures is critical for minimizing risk and ensuring the integrity of your research.

VO-Ohpic trihydrate is classified as an acute oral toxicant, a skin and eye irritant, and may

cause respiratory irritation.[1] Understanding and implementing proper handling and disposal

protocols are not just best practices; they are a necessity for a safe laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough risk assessment should always precede the handling of any chemical. For VO-
Ohpic trihydrate, the following personal protective equipment is mandatory:

Eye and Face Protection: Safety goggles with side-shields or a face shield are essential to

protect against splashes and airborne particles.[2]
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Hand Protection: Wear protective gloves.[1][2] Given the nature of the substance, chemically

resistant gloves (e.g., nitrile) are recommended. Always inspect gloves for any signs of

degradation or puncture before use.

Skin and Body Protection: An impervious lab coat or protective clothing is required to prevent

skin contact.[2]

Respiratory Protection: Use only in a well-ventilated area.[1] If dust or aerosols are likely to

be generated, a suitable respirator should be used.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for VO-Ohpic
trihydrate.

Property Value Reference

Molecular Formula C₁₂H₁₆N₂O₁₁V [3]

Molecular Weight 415.20 g/mol [3]

Appearance Powder [4]

IC₅₀ (PTEN) 35 nM / 46±10 nM [3][5][6]

Solubility in DMSO >10 mM / 4.16 mg/mL [4][5]

Storage (Powder) -20°C for 3 years [3][4]

Storage (In Solvent)
-80°C for 1 year / -80°C for 6

months
[4][6]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
This protocol outlines the key steps for safely handling VO-Ohpic trihydrate from receipt to

disposal.

1. Preparation and Pre-Handling:
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Ensure a well-ventilated work area, such as a chemical fume hood.[1][2]

Verify that a safety shower and eyewash station are accessible.[2]

Don all required PPE as specified above.

2. Handling and Solution Preparation:

Avoid creating dust.[2]

When preparing solutions, such as dissolving in DMSO, do so within the confines of a fume

hood.[4][7]

For obtaining a higher concentration, the tube can be warmed at 37°C for 10 minutes and/or

shaken in an ultrasonic bath.[5]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

3. Post-Handling and Storage:

Store in a well-ventilated place and keep the container tightly closed.[1]

For long-term storage of the powder, a temperature of -20°C is recommended.[3][4]

Stock solutions should be stored at -80°C.[4][6]

Store in a locked-up location.[1]

Disposal Plan: Ensuring Environmental and
Personnel Safety
Proper disposal of VO-Ohpic trihydrate and its containers is crucial.

Dispose of contents and container in accordance with local, state, and federal regulations.[1]

This should be done through an approved waste disposal plant.[2]
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Avoid release to the environment.[2]

Experimental Protocol Example: PTEN Inhibition
Assay
The following is a generalized methodology for an in-vitro PTEN inhibition assay, based on

cited literature.

Objective: To determine the inhibitory effect of VO-Ohpic trihydrate on PTEN activity.

Materials:

Recombinant PTEN enzyme

VO-Ohpic trihydrate

Assay buffer (e.g., 100 mM Tris, pH 7.4, containing 2 mM DTT)[7]

Substrate (e.g., OMFP - 6,8-difluoro-4-methylumbelliferyl phosphate)[7]

DMSO

Microtiter plates

Procedure:

Prepare a stock solution of VO-Ohpic trihydrate in DMSO (e.g., 100 μM).[4][7]

Further dilute the VO-Ohpic trihydrate stock solution to the desired experimental

concentrations using the assay buffer with 1% DMSO.[7]

Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic trihydrate at

room temperature for 10 minutes.[7]

Initiate the enzymatic reaction by adding the OMFP substrate.[7]

Monitor the hydrolysis of OMFP by measuring the change in fluorescence in a microtiter

plate reader (excitation at 485 nm and emission at 525 nm).[7]
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Correct for background fluorescence from VO-Ohpic in the assay buffer during data analysis.

[7]

Visualizing the Workflow: Safe Handling of VO-
Ohpic Trihydrate

Safe Handling Workflow for VO-Ohpic Trihydrate

Risk Assessment

Don Required PPE
(Gloves, Eye Protection, Lab Coat)

Ensure Ventilated Area
(Fume Hood)

Weighing & Solution Preparation
(Avoid Dust)

Perform Experiment

Decontaminate Work Area Store in Tightly Closed Container
(-20°C Powder, -80°C Solution)

Remove & Dispose of PPE

Dispose of Waste
(Local Regulations)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of VO-Ohpic trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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